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Compound of Interest

Compound Name: 6-(1,4-Diazepan-1-yl)nicotinonitrile

Cat. No.: B1302496

Despite its availability from chemical suppliers, a comprehensive review of scientific literature
and patent databases reveals a significant void in the exploration of 6-(1,4-Diazepan-1-
yl)nicotinonitrile for neuroscience applications. To date, there are no published studies
detailing its mechanism of action, preclinical or clinical trial data, or established experimental
protocols related to the central nervous system.

This absence of research means that for scientists, researchers, and drug development
professionals, 6-(1,4-Diazepan-1-yl)nicotinonitrile remains a chemical entity of unknown
potential within the field of neuroscience. Basic chemical information, such as its CAS number
(683274-59-1), molecular formula (C11H14N4), and molecular weight (202.26 g/mol ), is readily
accessible through various chemical supply companies. However, this fundamental data is not
accompanied by any biological context or experimental validation in neuroscience.

The structural components of the molecule—a nicotinonitrile group and a diazepane ring—are
found in various neuroactive compounds. Nicotinonitrile derivatives have been investigated for
a range of central nervous system activities, while the diazepane scaffold is famously present
in benzodiazepines, a class of drugs well-known for their anxiolytic, sedative, and
anticonvulsant properties. This structural similarity might suggest potential avenues for
investigation, but without empirical data, any proposed mechanism of action or therapeutic
application would be purely speculative.

Currently, there are no established experimental protocols for utilizing 6-(1,4-Diazepan-1-
yl)nicotinonitrile in neuroscience research. Key information that would be essential for such
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protocols, including solubility in biologically relevant solvents, in vitro and in vivo stability, and
appropriate dosage for animal models, is not available in the public domain.

Similarly, the lack of research means there is no quantitative data to summarize. Parameters
such as binding affinities to specific receptors, efficacy in cellular or animal models of
neurological diseases, and pharmacokinetic profiles have not been determined.

Without an understanding of its biological targets and effects, it is not possible to construct any
signaling pathway diagrams or experimental workflows associated with 6-(1,4-Diazepan-1-
yl)nicotinonitrile.

In conclusion, while the chemical 6-(1,4-Diazepan-1-yl)nicotinonitrile is available for
purchase, it represents an unexplored frontier in neuroscience. The scientific community has
not yet published research that would allow for the creation of detailed application notes or
protocols as requested. Future research would be required to first elucidate its basic
pharmacological properties before any specific applications in neuroscience could be proposed
and investigated.

 To cite this document: BenchChem. [6-(1,4-Diazepan-1-yl)nicotinonitrile: An Enigma in
Neuroscience Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1302496#6-1-4-diazepan-1-yl-nicotinonitrile-in-
neuroscience-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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